Cas no 1111881-86-7 (1-[(naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[(naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1111881-86-7
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 1093747
• PubChem ID: 56868446
• Update Time: 2025-11-02

1-[(naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Naphthalen-1-ylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(1-naphthalenylmethyl)-1H-1,2,3-Triazole-4-carboxylic acid
• 1-(naphthalen-1-ylmethyl)triazole-4-carboxylic acid
• 1-[(naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• DA-31595
• CHEMBL4519029
• F2157-1284
• 1111881-86-7
• 1-(Naphthalen-1-ylmethyl)-1H-1,2,3-triazole-4-carboxylicacid
• AKOS011338518

• Inchi： 1S/C14H11N3O2/c18-14(19)13-9-17(16-15-13)8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7,9H,8H2,(H,18,19)
• InChI Key： LKYHFTMDJWZUFR-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2=CC=CC3C=CC=CC2=3)N=N1)=O

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-[(naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

1-[(Naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic Acid: A Versatile Building Block in Modern Chemistry

1-[(Naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1111881-86-7) is an emerging heterocyclic compound that has gained significant attention in pharmaceutical and material science research. This unique molecule combines the structural features of naphthalene and 1,2,3-triazole rings with a carboxylic acid functional group, making it a valuable intermediate for various applications.

The compound's molecular structure offers exceptional chemical versatility, allowing for numerous derivatization possibilities. Researchers particularly value its potential as a pharmacophore in drug discovery, especially in the development of targeted therapies and bioactive molecules. The presence of both aromatic systems and a polar carboxylic group enables interesting molecular interactions that are crucial for biological activity.

Recent studies highlight the growing importance of 1,2,3-triazole-containing compounds in medicinal chemistry, driven by their click chemistry compatibility and metabolic stability. The naphthalene-triazole-carboxylic acid hybrid structure of this compound makes it particularly interesting for structure-activity relationship studies. Many researchers are exploring its potential as a scaffold for developing new enzyme inhibitors or receptor modulators.

In material science applications, 1-[(naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid serves as a valuable building block for creating functional materials. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it suitable for designing supramolecular architectures and coordination polymers. These properties align well with current research trends in smart materials and molecular electronics.

The synthesis of CAS 1111881-86-7 typically involves click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This efficient synthetic route contributes to the compound's growing popularity in combinatorial chemistry and high-throughput screening applications. The carboxylic acid moiety provides an excellent handle for further conjugation chemistry, enabling the creation of diverse molecular libraries.

From a commercial perspective, demand for 1-[(naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid has been steadily increasing due to its applications in drug discovery pipelines and material innovation. Suppliers often highlight its high purity grades (typically ≥95%) and availability in various quantities to support both research-scale and process development needs. The compound's structural uniqueness makes it particularly valuable for patented formulations and proprietary research.

Recent advances in computational chemistry have enabled better understanding of this compound's electronic properties and molecular docking capabilities. These computational studies support its potential in rational drug design approaches, particularly for targets involving protein-protein interactions. The naphthalene moiety contributes to hydrophobic interactions, while the triazole ring can participate in dipole-dipole interactions and hydrogen bonding.

Quality control of 1-[(naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements of pharmaceutical research and material science applications. The growing emphasis on quality by design (QbD) in chemical manufacturing further underscores the importance of reliable analytical characterization for this compound.

Environmental and safety considerations for handling CAS 1111881-86-7 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Storage typically requires protection from moisture and light to maintain stability, with recommended conditions at room temperature in well-sealed containers.

The future outlook for 1-[(naphthalen-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid appears promising, with ongoing research exploring its potential in bioconjugation, prodrug development, and functional material design. As click chemistry continues to revolutionize synthetic approaches, this compound's importance as a versatile intermediate is likely to grow. Its unique combination of aromatic character and functional group diversity positions it well for addressing current challenges in medicinal chemistry and materials science.